Cas no 170856-37-8 (3-(Propane-2-sulfonyl)aniline)

• Product Name: 3-(Propane-2-sulfonyl)aniline
• CAS No: 170856-37-8
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD09909519
• CID: 2105896
• Update Time: 2023-08-03

3-(Propane-2-sulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-[(1-methylethyl)sulfonyl]Benzenamine
• 3-propan-2-ylsulfonylaniline
• 3-ISOPROPYLSULFONYLANILINE
• 3-(Propane-2-sulfonyl)aniline
• [3-[(Propan-2-yl)sulfonyl]phenyl]amine
• UNOAJKVKTDUTAI-UHFFFAOYSA-N
• V3748

• MDL： MFCD09909519
• Inchi： 1S/C9H13NO2S/c1-7(2)13(11,12)9-5-3-4-8(10)6-9/h3-7H,10H2,1-2H3
• InChI Key： UNOAJKVKTDUTAI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5